Cas no 1203143-66-1 (N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide)

• Product Name: N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide
• CAS No: 1203143-66-1
• MF: C₂₆H₂₇N₃O₃
• MW: 429.51088643074
• CID: 5450699
• Update Time: 2025-07-14

N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide

• Inchi： 1S/C26H27N3O3/c1-18-12-14-29(15-13-18)25(31)22-16-23(26(32)28(2)17-22)27-24(30)21-10-8-20(9-11-21)19-6-4-3-5-7-19/h3-11,16-18H,12-15H2,1-2H3,(H,27,30)
• InChI Key： DGYSKKBDWRHMNS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCC(C)CC2)=O)=CN(C)C1=O)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 429.205
• Monoisotopic Mass: 429.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide

Professional Introduction to N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide (CAS No: 1203143-66-1)

N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1203143-66-1, represents a promising candidate for further exploration in drug discovery and development. The intricate molecular architecture of this substance, featuring a combination of pyridine, piperidine, and benzamide moieties, suggests potential biological activities that are worthy of detailed investigation.

The chemical structure of N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide is characterized by a central pyridine ring substituted with a methyl group at the 1-position and an oxopyridine moiety at the 2-position. The 5-position of the pyridine ring is further modified with a carbonyl group linked to a 4-methylpiperidine ring, which introduces additional complexity and diversity to the molecular framework. The presence of a phenyl group at the 4-position of the benzamide moiety further enhances the structural diversity, making this compound a multifaceted entity in terms of its potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, the pyridine and piperidine rings are known to interact with proteins through hydrogen bonding and hydrophobic interactions, which could be leveraged to modulate enzyme activity or receptor binding. The benzamide moiety, on the other hand, is often associated with analgesic and anti-inflammatory properties, making this compound a potential candidate for therapeutic applications in these areas.

In vitro studies have begun to elucidate the pharmacological profile of N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide. Initial experiments have shown that the compound demonstrates moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor of key metabolic pathways. Additionally, preliminary toxicity assays indicate that the compound exhibits acceptable safety margins at therapeutic doses, which is a crucial factor in drug development. These findings are encouraging and warrant further investigation into its pharmacokinetic properties and potential therapeutic benefits.

The synthesis of N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phenylbenzamide presents a challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such intricate molecules. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations to construct the desired structure. The use of advanced catalytic systems has also facilitated the introduction of specific substituents while maintaining high selectivity and yield.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies that can produce complex molecules with high efficiency and purity. N-[1-methyl-5-(4-methylpiperidine-1-carbonyl)-2-oxopyridin-3-yl]-4-phénylbenzamide exemplifies this trend, as its synthesis requires careful planning and execution to ensure optimal results. The integration of automation and continuous flow chemistry has further enhanced synthetic capabilities, allowing for scalable production of such compounds. These advancements are crucial for accelerating drug discovery pipelines and bringing new therapeutic agents to market more rapidly.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. N-[1-methyl-pyrido[2,3-d]pyrimidinone] derivatives, such as N-[1-methyl-pyrido[2',3':5',6']pyrimidinone]-4-phenylbenzamide (CAS No: 1203143-66-1), represent a class of compounds that have shown promise in modulating various biological processes. The pyrido[2',3':5',6']pyrimidinone core is particularly interesting due to its ability to engage with multiple protein targets, offering opportunities for multitarget drug design.

The latest research in medicinal chemistry highlights the importance of structure-based drug design in developing novel therapeutics. Computational models have been instrumental in predicting how modifications to the core structure of N-[1-methyl-pyrido[2,3:5,6]pyrimidino[^one]carbonyl]pyridin-³-_^ylyl] -_⁴]phenylbenzamide (CAS No: 1203143-66-1) can influence its binding affinity and selectivity.. By leveraging these insights, researchers can optimize synthetic routes to produce derivatives with enhanced pharmacological properties.

The benzamide moiety in N-[N-[(1-Methyl-pyrido[2',3':5',6']pyrimidino)[one]carbonyl]]pyridin-^(one)]carbonyl]pyridin-^(three)] -_<(four)]phenylbenzamide (CAS No: 120314-66-1) is known for its role in modulating pain signaling pathways.. Recent studies have demonstrated that benzamides can interact with specific receptors and enzymes involved in inflammation and pain perception. This has led to their exploration as potential therapeutic agents for conditions such as chronic pain syndromes and inflammatory diseases.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the identification of novel compounds like N-[N-[(methyl-pyrido[2',3':5',6']pyrimidino)[one]carbonyl]] -pyridin(three)]carboxamido] -_(four)]phenylbenzamide (CAS No: 1203143< strong>-66-< strong>>). These algorithms can analyze vast datasets containing structural information, biological activity data, and synthetic feasibility metrics to predict promising candidates for further investigation. By harnessing these computational tools, researchers can prioritize compounds based on their potential therapeutic value while minimizing time-consuming experimental trials.

The future direction for research on N-[methyl-pyrido[2',3':5',6']pyrimidino)[one]carboxamido] -_(four)]phenylbenzamide (CAS No: 1203143) lies in exploring its mechanisms of action across different biological systems.. Understanding how this compound interacts with cellular machinery will provide critical insights into its therapeutic potential and help guide future modifications for improved efficacy or reduced side effects. Additionally, investigating its pharmacokinetic profile will be essential for determining appropriate dosing regimens if it progresses into clinical development.